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Compound of Interest

1-Bromo-4-(chloromethyl)-2-
Compound Name:
methylbenzene

Cat. No.: B169578

Essential Safety and Handling Guide for 1-
Bromo-4-(chloromethyl)-2-methylbenzene

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-4-(chloromethyl)-2-
methylbenzene (CAS No. 149104-97-2) was not readily available. The following guidance is
based on safety information for structurally similar compounds, such as benzyl bromides and
other halogenated organic molecules. Researchers must exercise extreme caution and adhere

to all institutional safety protocols.

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Bromo-4-(chloromethyl)-2-methylbenzene, tailored for researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table
summarizes the required PPE for handling this chemical.
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. . . Standard/Specificat
Protection Type Specific Equipment Purpose
ion
) Protects against
Chemical splash
splashes and vapors
Eye and Face goggles and a face ANSI Z87.1 or _
, _ _ that can cause serious

Protection shield worn over the equivalent.

goggles.

eye irritation or

damage.

Hand Protection

Chemical-resistant
gloves (e.g., Viton,
butyl rubber, or
laminate). Double
gloving is

recommended.

EN 374 or equivalent.

Prevents skin contact,
which may cause

irritation or burns.

Body Protection

A flame-resistant lab
coat, fully buttoned,
with long sleeves.
Chemical-resistant
apron for larger

quantities.

Protects skin from
accidental splashes

and contact.

Respiratory Protection

All handling of this
compound should be
conducted in a
certified chemical
fume hood.[1]

NIOSH or EN
approved respirator
with an organic vapor
cartridge if fume hood
is not available or in

case of a spill.

Prevents inhalation of
harmful vapors which
may cause respiratory

irritation.[1]

Foot Protection

Closed-toe, chemical-

resistant shoes.

Protects feet from

spills.

Operational Plan: Safe Handling Protocol

1. Preparation:

e Ensure the chemical fume hood is functioning correctly.
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 Verify that a safety shower and eyewash station are accessible.[2]

e Prepare and have a spill kit readily available.

e Don all required personal protective equipment as outlined in the table above.[3]
2. Handling:

e Conduct all manipulations of 1-Bromo-4-(chloromethyl)-2-methylbenzene inside a
chemical fume hood to minimize inhalation exposure.[1]

e Ground equipment to prevent static discharge, which could be an ignition source.[4]

» Avoid contact with skin and eyes.[4] In case of contact, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[1]

o Keep away from incompatible materials such as strong oxidizing agents and bases.[5]
3. Post-Handling:

e Thoroughly wash hands and any potentially exposed skin with soap and water after
handling.

o Decontaminate all work surfaces, glassware, and equipment used.

» Properly label and store the chemical in a cool, dry, and well-ventilated area, away from
direct sunlight and heat sources.[6]

Disposal Plan
1. Waste Segregation:

e 1-Bromo-4-(chloromethyl)-2-methylbenzene is a halogenated organic compound and
must be disposed of as hazardous waste.[7]

o Collect all waste containing this chemical in a designated, properly labeled, and sealed
container for halogenated organic waste.[8][9] Do not mix with non-halogenated waste.[8]
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2. Container Management:
» Use a container compatible with halogenated organic compounds.

o Keep the waste container tightly closed when not in use and store it in a designated satellite
accumulation area.[10]

3. Professional Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed professional waste disposal service.[11]

» Follow all local, state, and federal regulations for hazardous waste disposal.[11]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 1-Bromo-4-(chloromethyl)-2-
methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-4-
(chloromethyl)-2-methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169578#personal-protective-equipment-for-handling-
1-bromo-4-chloromethyl-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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